Cas no 5742-03-0 (Dicentrine hydrochloride)

Dicentrine hydrochloride structure
Dicentrine hydrochloride structure
Product name:Dicentrine hydrochloride
CAS No:5742-03-0
MF:C20H22ClNO4
MW:375.845984935761
CID:2667343
PubChem ID:73425389

Dicentrine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Dicentrine hydrochloride
    • NM6VV540LZ
    • Dicentrine hydrochloride, (d)-
    • Dicentrine hydrochloride, (+)-
    • Q27284947
    • Inchi: 1S/C20H21NO4.ClH/c1-21-5-4-11-7-17-20(25-10-24-17)19-13-9-16(23-3)15(22-2)8-12(13)6-14(21)18(11)19;/h7-9,14H,4-6,10H2,1-3H3;1H/t14-;/m0./s1
    • InChI Key: KEPNLLUUOISJKZ-UQKRIMTDSA-N
    • SMILES: Cl.O1COC2=CC3CCN(C)[C@H]4CC5C=C(C(=CC=5C(=C12)C4=3)OC)OC

Computed Properties

  • Exact Mass: 375.1237359g/mol
  • Monoisotopic Mass: 375.1237359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 502
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.2

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